3-Fluoro-4-n-pentyloxyphenylZinc bromide

• Molecular Formula: C11H14BrFOZn
• Molecular Weight: 326.5 g/mol
• IUPAC Name: bromozinc(1+);1-fluoro-2-pentoxybenzene-5-ide
• InChI: InChI=1S/C11H14FO.BrH.Zn/c1-2-3-6-9-13-11-8-5-4-7-10(11)12;;/h5,7-8H,2-3,6,9H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: OZGDNJKZKBEXPH-UHFFFAOYSA-M
• Canonical SMILES: CCCCCOC1=C(C=[C-]C=C1)F.[Zn+]Br

Description

3-Fluoro-4-n-pentyloxyphenylZinc bromide is an organozinc reagent characterized by a fluorinated aromatic ring substituted with a pentyloxy chain (-O-C₅H₁₁) and a zinc bromide (ZnBr) functional group. This compound is typically employed in cross-coupling reactions, such as Negishi couplings, due to the nucleophilic nature of the zinc center, which facilitates bond formation with electrophilic partners. The fluorine atom at the 3-position introduces electronic effects (electron-withdrawing), while the pentyloxy group at the 4-position provides steric bulk and enhances solubility in non-polar organic solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-Fluoro-4-n-pentyloxyphenylzinc bromide involves the reaction of 3-Fluoro-4-n-pentyloxybromobenzene with zinc in the presence of a suitable solvent like THF. The reaction is typically carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{3-Fluoro-4-n-pentyloxybromobenzene} + \text{Zn} \rightarrow \text{3-Fluoro-4-n-pentyloxyphenylzinc bromide}$$3-Fluoro-4-n-pentyloxybromobenzene+Zn→3-Fluoro-4-n-pentyloxyphenylzinc bromide

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and stringent control of reaction conditions to ensure high yield and purity. The process may also include purification steps such as filtration and distillation to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-n-pentyloxyphenylzinc bromide primarily undergoes substitution reactions, particularly in cross-coupling reactions with various electrophiles. These reactions are facilitated by catalysts such as palladium or nickel complexes.

Common Reagents and Conditions

Reagents: Electrophiles like alkyl halides, aryl halides, and acyl halides.

Conditions: Typically carried out in the presence of a palladium or nickel catalyst, under an inert atmosphere, and at elevated temperatures.

Major Products

The major products formed from these reactions are substituted aromatic compounds where the zinc-bonded phenyl group is coupled with the electrophile.

Scientific Research Applications

3-Fluoro-4-n-pentyloxyphenylzinc bromide is used in various scientific research applications:

Chemistry: It is used in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

Biology: It can be used to modify biologically active molecules to study their structure-activity relationships.

Medicine: It is involved in the synthesis of potential drug candidates.

Industry: It is used in the production of fine chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 3-Fluoro-4-n-pentyloxyphenylzinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can then participate in various coupling reactions, facilitated by a catalyst, to form new carbon-carbon bonds. The molecular targets are typically electrophilic species that can react with the nucleophilic zinc-bonded phenyl group.

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₁₁H₁₄FOBrZn (estimated).
• Molecular Weight : ~325.5 g/mol.
• Reactivity : Moderate, influenced by the electron-withdrawing fluorine and electron-donating pentyloxy group.
• Applications : Synthesis of pharmaceuticals, agrochemicals, and advanced materials via transition-metal-catalyzed reactions.

Comparison with Similar Compounds

The table below compares 3-Fluoro-4-n-pentyloxyphenylZinc bromide with structurally related aryl zinc bromides and fluorinated benzyl bromides, emphasizing substituent effects, reactivity, and applications.

Compound Name	Molecular Formula	Molecular Weight	Substituents	Reactivity Profile	Solubility	Key Applications
3-Fluoro-4-n-pentyloxyphenylZinc bromide	C₁₁H₁₄FOBrZn	~325.5	F, -O-C₅H₁₁, ZnBr	Moderate (balanced electronic effects)	High in organic solvents	Cross-coupling reactions
3-Fluoro-4-nitrobenzyl bromide	C₇H₅BrFNO₂	234.02	F, -NO₂	High (electron-withdrawing nitro group)	Moderate in DCM, THF	Intermediate in polymer synthesis
4-Fluorobenzyl bromide	C₇H₆BrF	208	F	Low (simple aryl bromide)	Low in polar solvents	Pharmaceuticals, agrochemicals
3-Fluoro-4-bromobenzyl bromide	C₇H₅Br₂F	269.93	F, Br	High (electrophilic Br)	Moderate in ethers	Functional material synthesis
2-[(Naphthalen-2-yl)methyl]isothiouronium bromide	C₁₂H₁₃N₂S⁺·Br⁻	321.22	Naphthyl, -S⁺	Ionic (charge-assisted H-bonding)	High in methanol	Crystal engineering

Analysis of Substituent Effects :

• Electron-Withdrawing Groups (e.g., -NO₂, -F): Increase electrophilicity but reduce zinc reagent nucleophilicity. For example, 3-Fluoro-4-nitrobenzyl bromide exhibits high reactivity in electrophilic substitutions but is less stable than the pentyloxy-substituted analogue .
• Electron-Donating Groups (e.g., -O-C₅H₁₁) :
  • Enhance solubility in organic solvents (e.g., THF, ether) and stabilize the zinc center via steric protection. This makes 3-Fluoro-4-n-pentyloxyphenylZinc bromide more versatile in large-scale syntheses .
• Halogen Effects (Br vs. F) :
  • Bromine’s larger atomic size increases steric hindrance and polarizability, as seen in 3-Fluoro-4-bromobenzyl bromide, which is more reactive toward nucleophilic aromatic substitution than its fluorinated counterparts .